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Compound of Interest

Methyl 2-(3-
Compound Name:
aminophenoxy)acetate

Cat. No.: B3106341

For researchers, scientists, and drug development professionals, Methyl 2-(3-
aminophenoxy)acetate is a versatile chemical intermediate with potential applications in the
synthesis of more complex molecules. This technical guide provides a comprehensive overview
of its chemical properties, commercial availability, and detailed protocols for its synthesis and
purification.

Core Chemical Data

Methyl 2-(3-aminophenoxy)acetate, with the CAS number 158196-47-5, is an aromatic amine
and a methyl ester. Its chemical structure and key properties are summarized in the table
below.[1][2]
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Property Value Reference
Molecular Formula CoH11NOs3 [1112]
Molecular Weight 181.19 g/mol [1][2]
CAS Number 158196-47-5 [1]
Solid (form may vary by
Appearance .
supplier)
Soluble in organic solvents
Solubility such as methanol, ethanol,
and dimethyl sulfoxide.
COC(=0)COC1=CC=CC(=C1)
SMILES [2]

N

InChl=1S/COH11NO3/c1-12-
InChl 9(11)6-13-8-4-2-3-7(10)5-8/h2-  [2]
5H,6,10H2,1H3

Commercial Availability

Methyl 2-(3-aminophenoxy)acetate is available from a variety of commercial chemical
suppliers, often as a research-grade chemical. The following table lists some of the known
suppliers. Purity levels and available quantities may vary.

Supplier Product Name Purity

Methyl 2-(3-
ChemScene ] >98%
aminophenoxy)acetate

Methyl 2-(3-
abcr GmbH )
aminophenoxy)acetate
) methyl 2-(3-
Reagentia ]
aminophenoxy)acetate
) methyl 2-(3-
AccelaChemBio >95%

aminophenoxy)acetate
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Additionally, the hydrochloride salt, Methyl 2-(3-aminophenoxy)acetate hydrochloride (CAS
No. 1172249-09-0), is also commercially available.

Synthesis and Purification Protocols

While specific literature detailing the synthesis of Methyl 2-(3-aminophenoxy)acetate is not
readily available, a plausible and efficient synthetic route can be adapted from the well-
established Williamson ether synthesis, followed by the reduction of a nitro group. The
following protocol is a representative example based on the synthesis of analogous
phenoxyacetates.

Experimental Protocol: Synthesis of Methyl 2-(3-
aminophenoxy)acetate

Materials:

e 3-Nitrophenol

o Methyl bromoacetate

e Potassium carbonate (K2CO3)
e Acetone

e lron powder (Fe)

o Ammonium chloride (NH4Cl)

e Ethanol

o Water

o Ethyl acetate

Anhydrous sodium sulfate (Na2S0a)

Procedure:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3106341?utm_src=pdf-body
https://www.benchchem.com/product/b3106341?utm_src=pdf-body
https://www.benchchem.com/product/b3106341?utm_src=pdf-body
https://www.benchchem.com/product/b3106341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3106341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step 1: Synthesis of Methyl 2-(3-nitrophenoxy)acetate

To a solution of 3-nitrophenol (1 equivalent) in acetone, add anhydrous potassium carbonate
(2 equivalents).

Stir the mixture at room temperature for 30 minutes.

Add methyl bromoacetate (1.1 equivalents) dropwise to the reaction mixture.

Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer
chromatography (TLC).

After completion, cool the mixture to room temperature and filter to remove the inorganic
salts.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude Methyl 2-
(3-nitrophenoxy)acetate. This intermediate can be used in the next step without further
purification.

Step 2: Reduction of the Nitro Group to Synthesize Methyl 2-(3-aminophenoxy)acetate

Dissolve the crude Methyl 2-(3-nitrophenoxy)acetate in a mixture of ethanol and water.

Add ammonium chloride (3 equivalents) and iron powder (5 equivalents) to the solution.

Heat the mixture to reflux and stir vigorously for 2-4 hours. Monitor the reaction by TLC until
the starting material is consumed.

Once the reaction is complete, filter the hot reaction mixture through a pad of celite to
remove the iron salts.

Concentrate the filtrate under reduced pressure to remove the ethanol.

Extract the aqueous residue with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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o Evaporate the solvent under reduced pressure to yield the crude Methyl 2-(3-
aminophenoxy)acetate.

Experimental Protocol: Purification

The crude product can be purified by column chromatography on silica gel using a gradient of
ethyl acetate in hexanes as the eluent.

» Prepare a silica gel column in a suitable non-polar solvent (e.g., hexane).
 Dissolve the crude product in a minimal amount of dichloromethane or the eluent.
e Load the sample onto the column.

o Elute the column with a gradient of increasing ethyl acetate concentration in hexane (e.g.,
starting from 10% ethyl acetate).

o Collect the fractions and monitor them by TLC.

o Combine the fractions containing the pure product and evaporate the solvent to obtain
purified Methyl 2-(3-aminophenoxy)acetate.

Alternatively, for small-scale purification, preparative thin-layer chromatography (prep-TLC) can
be employed.

Biological Activity and Signaling Pathways

Currently, there is no publicly available scientific literature detailing the specific biological
activity or the involvement of Methyl 2-(3-aminophenoxy)acetate in any signaling pathways.
This compound is primarily utilized as a chemical building block in the synthesis of more
complex molecules for various research and development purposes, including drug discovery.
As such, its direct biological effects have not been a primary focus of investigation.

Researchers interested in the potential biological applications of this molecule would need to
conduct initial in vitro and in vivo screening assays to determine its pharmacological profile.

Experimental and Synthetic Workflow
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The following diagram illustrates a typical workflow for the synthesis and purification of Methyl
2-(3-aminophenoxy)acetate.

Click to download full resolution via product page

Caption: Synthetic and purification workflow for Methyl 2-(3-aminophenoxy)acetate.

Safety Information

Methyl 2-(3-aminophenoxy)acetate is classified as harmful if swallowed, in contact with skin,
or if inhaled. It is also reported to cause skin and serious eye irritation and may cause
respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn when handling this chemical. All work should be
conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety
Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3106341#commercial-suppliers-of-methyl-2-3-
aminophenoxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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